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Compound of Interest

Compound Name: NS 1738

Cat. No.: B1680092

Introduction

NS 1738 is a potent and selective positive allosteric modulator (PAM) of the a7 nicotinic
acetylcholine receptor (nAChR).[1] It enhances the receptor's response to its endogenous
ligand, acetylcholine, rather than directly activating the receptor itself.[1] This compound has
been utilized in research to investigate the role of a7 nAChRs in various physiological
processes, including cognitive function.[1][2] Proper preparation of a stock solution is the
critical first step for ensuring accurate and reproducible results in cell culture-based assays.
This document provides a detailed protocol for the preparation, storage, and handling of NS
1738 stock solutions for in vitro research.

Mechanism of Action: Positive Allosteric Modulation
of a7 nAChR

NS 1738 acts as a Type | PAM, which means it increases the peak amplitude of acetylcholine-
evoked currents without significantly affecting the desensitization kinetics of the a7 nAChR.[3]
[4] This modulation enhances the overall efficacy of acetylcholine at the receptor. The effective
concentration (EC50) for this potentiation is approximately 3.4 uM in Xenopus oocyte
expression systems.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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